Cas no 1805901-81-8 (Methyl 4-chloro-2-(3-chloropropanoyl)benzoate)

• Product Name: Methyl 4-chloro-2-(3-chloropropanoyl)benzoate
• CAS No: 1805901-81-8
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 4950360
• Update Time: 2025-06-08

Methyl 4-chloro-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C11H10Cl2O3/c1-16-11(15)8-3-2-7(13)6-9(8)10(14)4-5-12/h2-3,6H,4-5H2,1H3
• InChI Key： QMYTWIUUQVEIAR-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1C(=O)OC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-chloro-2-(3-chloropropanoyl)benzoate

Methyl 4-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1805901-81-8): An Overview of Its Properties, Synthesis, and Applications

Methyl 4-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1805901-81-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring substituted with a chloro group and a 3-chloropropanoyl moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 4-chloro-2-(3-chloropropanoyl)benzoate is represented by the formula C₁₁H₉Cl₂O₃. The presence of multiple functional groups, such as the ester, chloro, and ketone functionalities, imparts this compound with a range of reactive sites that can be exploited in various synthetic transformations. The ester group can be hydrolyzed to form the corresponding carboxylic acid, while the chloro groups can undergo nucleophilic substitution reactions to introduce new functional groups.

In terms of synthesis, Methyl 4-chloro-2-(3-chloropropanoyl)benzoate can be prepared through a multi-step process involving the reaction of 4-chlorobenzoic acid with methanol to form the methyl ester, followed by the introduction of the 3-chloropropanoyl group via an appropriate electrophilic addition or condensation reaction. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts that minimize waste and energy consumption.

The physical properties of Methyl 4-chloro-2-(3-chloropropanoyl)benzoate include its melting point, boiling point, and solubility in various solvents. These properties are crucial for its handling and storage in laboratory settings. For instance, its solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-based reactions and analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In the pharmaceutical industry, Methyl 4-chloro-2-(3-chloropropanoyl)benzoate has shown promise as an intermediate in the synthesis of novel drugs. Its reactivity and functional group diversity make it a valuable starting material for developing compounds with potential therapeutic applications. Recent studies have explored its use in the synthesis of anti-inflammatory agents, anticancer drugs, and antiviral compounds. For example, researchers have reported the successful synthesis of a series of derivatives from this compound that exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways.

Beyond pharmaceuticals, Methyl 4-chloro-2-(3-chloropropanoyl)benzoate has found applications in materials science. Its ability to undergo polymerization reactions makes it a useful monomer for producing polymers with unique properties. These polymers can be tailored for use in coatings, adhesives, and other industrial applications where high performance and durability are required.

The environmental impact of Methyl 4-chloro-2-(3-chloropropanoyl)benzoate is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, best practices should be followed to minimize any potential environmental risks. This includes proper waste management and adherence to safety guidelines during handling and storage.

In conclusion, Methyl 4-chloro-2-(3-chloropropanoyl)benzoate (CAS No. 1805901-81-8) is a multifaceted compound with a wide range of applications in various scientific and industrial fields. Its unique chemical structure and reactivity make it an important intermediate in synthetic chemistry, while its potential therapeutic applications highlight its significance in pharmaceutical research. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility and impact.